4-ethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 4-ethoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H21N3O3/c1-2-27-18-10-8-17(9-11-18)21(26)22-14-15-24-20(25)13-12-19(23-24)16-6-4-3-5-7-16/h3-13H,2,14-15H2,1H3,(H,22,26)
• InChI Key: ZKTMLVKEGIUHJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

4-ethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide, commonly known as EPPB, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic properties. EPPB is a benzamide derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Biological Activity

Antiviral and Antimicrobial Applications : One study outlines a new route for synthesizing benzamide-based 5-aminopyrazoles and their fused heterocycles, showing remarkable antiavian influenza virus activity. These compounds were prepared through reactions involving benzoyl isothiocyanate and demonstrated significant antiviral activities against the H5N1 strain of the bird flu influenza virus (Hebishy et al., 2020). Another study describes the synthesis of 4-aminoantipyrine derivatives, evaluating their antibacterial activity against various strains, showcasing modest activity particularly against maleamic acid derivatives (Cunha et al., 2005).

Neuroleptic Activity : Research into benzamides of N,N-disubstituted ethylenediamines and cyclic alkane-1,2-diamines indicated potential neuroleptic activities. These studies highlighted a correlation between the structure of these compounds and their efficacy in inhibiting apomorphine-induced stereotyped behavior in rats, suggesting their utility in treating psychosis (Iwanami et al., 1981).

Serotonin Receptor Imaging : A specific study utilized a benzamide derivative as a molecular imaging probe for quantifying serotonin 1A (5-HT(1A)) receptor densities in the living brains of Alzheimer's disease patients. This research offers valuable insights into the potential of benzamide derivatives in developing imaging agents for diagnosing and studying neuropsychiatric disorders (Kepe et al., 2006).